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Compound of Interest

Compound Name: 1-Bromo-2-chloropropane

Cat. No.: B1583154

Technical Support Center: 1-Bromo-2-
chloropropane

Disclaimer: The following information is a general guide to the handling and storage of
halogenated alkanes. A specific Safety Data Sheet (SDS) for 1-Bromo-2-chloropropane (CAS
No. 3017-96-7) was not available through our search. The information provided below is based
on general safety protocols for similar chemicals and must not be substituted for a substance-
specific SDS. Researchers, scientists, and drug development professionals are strongly
advised to obtain a comprehensive SDS from their chemical supplier before handling, storing,
or using 1-Bromo-2-chloropropane.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 1-Bromo-2-chloropropane?

A: While a specific hazard profile for 1-Bromo-2-chloropropane is not readily available, similar
halogenated alkanes are often flammable, harmful if swallowed or inhaled, and can cause skin
and eye irritation.[1] Some related compounds are also suspected of causing genetic defects. It
is crucial to handle this chemical with appropriate caution in a well-ventilated area.

Q2: What personal protective equipment (PPE) should be worn when handling 1-Bromo-2-
chloropropane?
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A: Given the potential hazards, it is recommended to use the following PPE:
o Eye Protection: Chemical safety goggles or a face shield.[1]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, Viton®). It is important to
consult the glove manufacturer's compatibility chart for specific breakthrough times.

o Body Protection: A lab coat, chemical-resistant apron, or coveralls.

o Respiratory Protection: Work should be conducted in a certified chemical fume hood. If the
potential for inhalation exists, a NIOSH-approved respirator with an organic vapor cartridge
IS recommended.

Q3: What are the proper storage conditions for 1-Bromo-2-chloropropane?

A: 1-Bromo-2-chloropropane should be stored in a tightly sealed container in a cool, dry, and
well-ventilated area.[1] It should be kept away from heat, sparks, and open flames. Store away
from incompatible materials such as strong oxidizing agents, strong bases, and metals.[2]

Q4: What should | do in case of a spill?

A: In the event of a spill:

o Evacuate the area and ensure adequate ventilation.

» Remove all sources of ignition.[1]

o Wear appropriate PPE as described in Q2.

o Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[1]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

e Clean the spill area thoroughly.

Q5: What are the first-aid measures for exposure to 1-Bromo-2-chloropropane?
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A: The following first-aid procedures are generally recommended for exposure to halogenated
alkanes:

« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1]

Quantitative Data Summary

As no specific quantitative data for 1-Bromo-2-chloropropane was found, the following table
presents data for a related compound, 1-Bromo-3-chloropropane, for illustrative purposes only.
This data should not be used for 1-Bromo-2-chloropropane.

Property Value (for 1-Bromo-3-chloropropane)
Flash Point 57 °C (134.6 °F)

Boiling Point 141-142 °C (286-288 °F)

Density 1.59 g/cm3

Experimental Protocols

Detailed experimental protocols should be designed based on the specific requirements of your
research and the comprehensive safety information provided in the substance-specific Safety
Data Sheet (SDS) from your supplier. Always conduct a thorough risk assessment before
beginning any new experiment.

Safety Workflow Diagram
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The following diagram illustrates a logical workflow for the safe handling and storage of
halogenated alkanes like 1-Bromo-2-chloropropane.

Safe Handling and Storage Workflow for Halogenated Alkanes
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Caption: Workflow for safe handling and storage of halogenated alkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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